N1-cyclopentyl-N2-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N'-cyclopentyl-N-[[3-(4-fluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• InChI: InChI=1S/C18H24FN3O5S/c19-13-6-8-15(9-7-13)28(25,26)22-10-3-11-27-16(22)12-20-17(23)18(24)21-14-4-1-2-5-14/h6-9,14,16H,1-5,10-12H2,(H,20,23)(H,21,24)
• InChI Key: IQURTINAGCZZFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C(=O)NCC2N(CCCO2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H24FN3O5S
• Molecular Weight: 413.5 g/mol

Description

N1-cyclopentyl-N2-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H24FN3O5S and its molecular weight is 413.46. The purity is usually 95%.
BenchChem offers high-quality N1-cyclopentyl-N2-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-cyclopentyl-N2-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Given the structure and nature of the compound, which includes functionalities common in pharmaceuticals and materials science (e.g., fluorophenyl groups, oxalamide moieties), research applications might span from drug development, particularly targeting specific receptor interactions or enzymatic pathways, to materials science, where the compound's properties could be exploited for specific interactions or stability under various conditions.

In the realm of drug development, compounds with similar structures or functionalities have been explored for their pharmacokinetics, pharmacodynamics, and potential therapeutic applications, including as inhibitors of specific enzymes or receptors involved in disease pathways. For instance, the study of sulfonylureas and other sulfonamide derivatives in the context of diabetes management and their metabolic pathways could serve as an analogous area of interest, highlighting how structural components influence drug action, metabolism, and the potential for adverse reactions (Rieder et al., 1991), (Ren et al., 2016).

Furthermore, the investigation of fluorinated compounds, especially in the context of their biodistribution, metabolism, and potential environmental or health impacts, offers another perspective on research applications. Studies focusing on perfluorinated compounds' distribution in the environment and their detection in biological systems might provide insights into methodologies and considerations relevant to the study of fluorinated pharmaceuticals or materials (Kuklenyik et al., 2004).